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Introduction

Pegadricase is a recombinant uricase (urate oxidase) enzyme derived from the yeast Candida
utilis. It is covalently conjugated to polyethylene glycol (PEG) moieties of approximately 20
kDa. This PEGylation process is designed to increase the enzyme's half-life in circulation and
reduce its immunogenicity, a common challenge with non-human protein therapeutics.
Pegadricase is the enzymatic component of the investigational therapy SEL-212, where it is
co-administered with ImnmTOR™, a tolerogenic nanoparticle technology, to further mitigate
immune responses. The primary function of Pegadricase is to catalyze the enzymatic oxidation
of uric acid to allantoin, a more soluble and readily excretable substance. This mechanism
forms the basis of its development for the treatment of conditions associated with
hyperuricemia, such as chronic refractory gout.

Core Biochemical Properties

The enzymatic function and stability of Pegadricase are central to its therapeutic potential.
While specific data for Pegadricase is emerging from clinical development, key biochemical
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parameters can be inferred from studies on highly similar recombinant PEGylated uricases

from Candida sp.

Enzyme Kinetics

The catalytic efficiency of Pegadricase is a critical determinant of its ability to lower serum uric
acid levels. The Michaelis-Menten constant (Km) reflects the substrate concentration at which
the enzyme operates at half of its maximum velocity (Vmax), providing an indication of the
enzyme's affinity for its substrate, uric acid.

Parameter Value Source
Michaelis Constant (Km) 27x105Mt03.0x 10> M [1]
Substrate Uric Acid Inferred
Vmax Not explicitly reported

Note: The provided Km values are for a PEGylated recombinant uricase from Candida sp. and

are considered a close approximation for Pegadricase.

pH and Temperature Profile

The activity and stability of Pegadricase are influenced by pH and temperature. For
therapeutic efficacy, the enzyme must remain active and stable at physiological pH and
temperature.
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Parameter Value/Characteristic Source

More active at physiological pH
(approx. 7.4) compared to the

Optimal pH native enzyme. Native [1112]
Candida sp. uricase has an

optimal pH of 8.5.

Stable in a pH range of 8.5-9.5
(native enzyme). PEGylation

pH Stability enhances pH stability, allowing  [2][3]
activity at lower pH where the

native enzyme is inactive.

Native Candida sp. uricase

Optimal Temperature has an optimal temperature of [2]
30°C.
Thermal Stability Stable up to 70°C. [1]

Mechanism of Action

Pegadricase exerts its therapeutic effect through the enzymatic degradation of uric acid.

Uric Acid Catabolism

The fundamental mechanism of Pegadricase is the catalysis of the following reaction:
Uric Acid + Oz + H20 - 5-hydroxyisourate + H202 - Allantoin + CO:z

Uric acid, a poorly soluble molecule, is converted to allantoin, which is approximately 5- to 10-
fold more soluble in water. This increased solubility facilitates its excretion from the body,

thereby lowering serum uric acid levels.
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Pegadricase Mechanism of Action
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Recombinant Uricase Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

